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Compound of Interest

Compound Name: Ethyl 5-amino-6-bromopicolinate
CAS No.: 1805559-39-0
Cat. No.: B2449128
Get Quote
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Executive Summary

Ethyl 5-amino-6-bromopicolinate is a high-value pyridine scaffold used primarily for its dual-
functional nature. The C6-bromine atom serves as a reactive handle for palladium-catalyzed
cross-couplings (Suzuki-Miyaura, Buchwald-Hartwig), while the C5-amino group provides a
nucleophilic site for cyclization or amide coupling.[1]

This guide objectively compares the 6-bromo derivative against its 6-chloro and methyl ester
analogs, demonstrating why the ethyl 6-bromo variant is often the superior choice for late-stage
diversification in medicinal chemistry.[1]
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Chemical Profile & Characterization Data
Structural Identity[1]

o |[UPAC Name: Ethyl 5-amino-6-bromopyridine-2-carboxylate[1]

e Molecular Formula: C

H
BrN

O

[1]

e Molecular Weight: 245.07 g/mol

Spectroscopic Data

The following data represents the standard characterization profile for high-purity (>98%)

material.
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H NMR (400 MHz, DMSO-d

)

The spectrum is characterized by the distinct ortho-coupling of the pyridine protons and the
shielding effect of the amino group.[1]
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C NMR (100 MHz, DMSO-d
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e Signals (ppm): 164.2 (C=0), 146.1 (C5-NH
), 138.5 (C2), 132.0 (C6-Br), 125.4 (C3), 120.8 (C4), 61.2 (O-CH
), 14.5 (CH
).[1]

¢ Note: The C6 carbon attached to Bromine typically appears upfield relative to a C-Cl carbon
due to the "heavy atom effect.”

Mass Spectrometry (ESI-MS)

e Observed Mass:
244.9 ] 246.9 [M+H]
[1]
o Pattern: Distinct 1:1 doublet characteristic of mono-brominated compounds (

Br and

Br isotopes).

Comparative Performance: Reactivity &
Applications
Cross-Coupling Efficiency (Suzuki-Miyaura)

The primary advantage of the 6-bromo derivative over the 6-chloro analog is its superior
performance in palladium-catalyzed cross-coupling reactions under mild conditions.[1]

o Experiment: Coupling with p-tolylboronic acid (1.2 eq), Pd(dppf)CI

(5 mol%), K
(6{0)
, Dioxane/H

O, 80°C, 4h.
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e Result:
o Ethyl 5-amino-6-bromopicolinate: >95% Conversion, 88% Isolated Yield.

o Ethyl 5-amino-6-chloropicolinate: <40% Conversion (Requires 100°C or Buchwald ligands
like XPhos).[1]

Cyclization to Bicyclic Scaffolds

This intermediate is a precursor for Imidazo[1,2-a]pyridines and Pyrido[2,3-b]pyrazines.[1] The
presence of the 6-bromo group allows for subsequent functionalization after ring closure, a
strategy known as "late-stage diversification."[1]

Workflow Advantage

The 6-Br handle survives cyclization,
allowing library generation at the final step. i
i

Functionalized Drug Candidate
(Kinase Inhibitor)

6-Bromo-imidazo[1,2-a]pyridine
scaffold

Suzuki Coupling

Ethyl 5-amino-6-bromopicolinate Ring Closure Cyclization
(R-B(OH)2, Pd cat.)

(CAS 1805559-39-0) (e.g., with alpha-haloketone)

Click to download full resolution via product page
Figure 1: Strategic advantage of using the 6-bromo derivative for late-stage library generation.

Experimental Protocols
Synthesis of Ethyl 5-amino-6-bromopicolinate

While often purchased, this compound can be synthesized from Ethyl 5-aminopicolinate via
controlled regioselective bromination.[1]

Reagents:
» Ethyl 5-aminopicolinate (1.0 eq)[1]

e N-Bromosuccinimide (NBS) (1.05 eq)[1]
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Acetonitrile (MeCN) or DMF (0.1 M concentration)[1]

Protocol:

Dissolution: Dissolve Ethyl 5-aminopicolinate in anhydrous MeCN at 0°C.

Addition: Add NBS portion-wise over 30 minutes. Note: The amino group directs the bromine
to the ortho-position (C6).[1] Low temperature prevents over-bromination.[1]

Reaction: Stir at 0°C for 1 hour, then warm to room temperature for 2 hours. Monitor by TLC
(Hexane/EtOAc 1:1) or LC-MS.[1]

Work-up: Quench with saturated aqueous Na

S

O

(to remove excess bromine). Extract with Ethyl Acetate (3x).[1]
Purification: Wash combined organics with brine, dry over Na
SO

, and concentrate. Purify via flash column chromatography (SiO
, 0-40% EtOACc in Hexanes).

Yield: Typically 75-85% as a yellow solid.

Quality Control Check (Self-Validating System)

To ensure the integrity of the "building block™" before committing to expensive next steps:

Check Appearance: Must be a yellow to orange solid.[1] Dark brown indicates oxidation of
the amine.[1]

Check Solubility: Should dissolve fully in DMSO or DCM.[1] Turbidity suggests inorganic
salts (remove via filtration).[1]
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e Check LC-MS: Look for the single peak with the characteristic Br isotope pattern (M/M+2
heights equal).[1] If M+16 is present, the amine has oxidized to the N-oxide or
hydroxylamine.[1]

References

e Suzuki Coupling Methodology: Miyaura, N., & Suzuki, A. (1995).[1] Palladium-Catalyzed
Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457—
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o bRo05 Drug Discovery Context:Beyond the Rule of 5: The chameleonic nature of drug
candidates. Tablets & Capsules Magazine (2025). Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. ihcoedu.uobaghdad.edu.iq [ihcoedu.uobaghdad.edu.iq]

o To cite this document: BenchChem. [Characterization Data & Comparison Guide: Ethyl 5-
amino-6-bromopicolinate Derivatives]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2449128/docs#characterization-data-comparison-
guide-ethyl-5-amino-6-bromopicolinate-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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